Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C7H5Cl2N3 B8540288 6-Chloro-2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine

6-Chloro-2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine

Cat. No. B8540288
M. Wt: 202.04 g/mol
InChI Key: ULTZHPSAQSXHHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09394311B2

Procedure details

A mixture of 1-amino-5-chloropyridin-2(1H)-iminium 2,4,6-trimethylbenzenesulfonate (500 mg, 1.45 mmol, Eq: 1.00), 2-chloroacetyl chloride (172 mg, 122 μl, 1.53 mmol, Eq: 1.05) and pyridine (242 mg, 247 μl, 3.05 mmol, Eq: 2.1) in DMF (5.00 ml) was stirred at 90° C. for 2 h. The mixture was poured on 20 ml half saturated aq. NaHCO3 and extracted with EtOAc. The combined organic phases were dried over Na2SO4, filtered and concentrated to an oil. Purification by column chromatography (SiO2, 0 to 80% EtOAc in n-heptane) gave the desired product (68 mg, 23%) as a white solid. MS m/z=202.1 (M+H+)
Name
1-amino-5-chloropyridin-2(1H)-iminium 2,4,6-trimethylbenzenesulfonate
Quantity
500 mg
Type
reactant
Reaction Step One
Name
2-chloroacetyl chloride
Quantity
122 μL
Type
reactant
Reaction Step One
Name
pyridine
Quantity
247 μL
Type
reactant
Reaction Step One
Name
DMF
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
half
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
desired product
Yield
23%

Identifiers

REACTION_CXSMILES
CC1C=C(C)C=C(C)C=1S([O-])(=O)=O.[NH2:14][N:15]1[CH:20]=[C:19]([Cl:21])[CH:18]=[CH:17][C:16]1=[NH2+:22].[Cl:23][CH2:24][C:25](Cl)=O.N1C=CC=CC=1.C([O-])(O)=O.[Na+]>CN(C=O)C>[Cl:21][C:19]1[CH:18]=[CH:17][C:16]2[N:15]([N:14]=[C:25]([CH2:24][Cl:23])[N:22]=2)[CH:20]=1 |f:0.1,4.5|

Inputs

Step One
Name
1-amino-5-chloropyridin-2(1H)-iminium 2,4,6-trimethylbenzenesulfonate
Quantity
500 mg
Type
reactant
Smiles
CC1=C(C(=CC(=C1)C)C)S(=O)(=O)[O-].NN1C(C=CC(=C1)Cl)=[NH2+]
Name
2-chloroacetyl chloride
Quantity
122 μL
Type
reactant
Smiles
ClCC(=O)Cl
Name
pyridine
Quantity
247 μL
Type
reactant
Smiles
N1=CC=CC=C1
Name
DMF
Quantity
5 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
[Compound]
Name
half
Quantity
20 mL
Type
reactant
Smiles
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Stirring
Type
CUSTOM
Details
was stirred at 90° C. for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to an oil
CUSTOM
Type
CUSTOM
Details
Purification by column chromatography (SiO2, 0 to 80% EtOAc in n-heptane)

Outcomes

Product
Details
Reaction Time
 2 h
Name
desired product
Type
product
Smiles
ClC=1C=CC=2N(C1)N=C(N2)CCl
Measurements
Type Value Analysis
AMOUNT: MASS 68 mg
YIELD: PERCENTYIELD 23%
YIELD: CALCULATEDPERCENTYIELD 23.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.